Fructose Fructose
Brand Name: Vulcanchem
CAS No.: 57-48-7
VCID: VC0013574
InChI: InChI=1S/C6H12O6/c7-2-6(11)5(10)4(9)3(8)1-12-6/h3-5,7-11H,1-2H2/t3-,4-,5+,6?/m1/s1
SMILES: C(C(C(C(C(=O)CO)O)O)O)O
Molecular Formula: C6H12O6
Molecular Weight: 180.16 g/mol

Fructose

CAS No.: 57-48-7

VCID: VC0013574

Molecular Formula: C6H12O6

Molecular Weight: 180.16 g/mol

* For research use only. Not for human or veterinary use.

Fructose - 57-48-7

Description

Fructose, also known as fruit sugar or levulose, is a naturally occurring monosaccharide found in fruits, honey, sugarcane, and sugar beets . It is a white, odorless, crystalline solid in its pure, dry form and is known for being the most water-soluble of all sugars . Fructose has the same chemical formula as glucose (C6H12O6) but a different arrangement, making it a ketohexose with a ketone functional group at the second carbon atom . In comparison to glucose, fructose is significantly sweeter due to its stereometric structure .

In a crystalline state, fructose adopts a six-membered cyclic structure called β-D-fructopyranose, which is stabilized by its hemiketal and internal hydrogen bonding . However, when dissolved in water, fructose exists as an equilibrium mixture of different forms, including β-D-fructopyranose, β-D-fructofuranose, α-D-fructofuranose, α-D-fructopyranose, and keto-D-fructose . The distribution of these forms depends on factors such as solvent and temperature, with approximately 70% existing as fructopyranose and 22% as fructofuranose in water .

Fructose is utilized in many traditional recipes and possesses several unique properties that make it valuable in the food industry . It is hygroscopic, meaning it readily absorbs moisture from its surroundings, which helps maintain the texture and prolong the shelf life of food products . Fructose can be fermented by yeast and bacteria, converting it into ethanol and carbon dioxide, a process used in the production of carbonated beverages . It also undergoes the Maillard reaction more rapidly than glucose, which can affect the palatability and nutritional properties of foods . Similar to fructose, D-fructopyranose is recognized for its sweetening properties and its role as a cyclic hemiketal .

CAS No. 57-48-7
Product Name Fructose
Molecular Formula C6H12O6
Molecular Weight 180.16 g/mol
IUPAC Name (3S,4R,5R)-2-(hydroxymethyl)oxane-2,3,4,5-tetrol
Standard InChI InChI=1S/C6H12O6/c7-2-6(11)5(10)4(9)3(8)1-12-6/h3-5,7-11H,1-2H2/t3-,4-,5+,6?/m1/s1
Standard InChIKey LKDRXBCSQODPBY-VRPWFDPXSA-N
SMILES C(C(C(C(C(=O)CO)O)O)O)O
Canonical SMILES C1C(C(C(C(O1)(CO)O)O)O)O
Synonyms Apir Levulosa
Fleboplast Levulosa
Fructose
Levulosa
Levulosa Baxter
Levulosa Braun
Levulosa Grifols
Levulosa Ibys
Levulosa Ife
Levulosa Mein
Levulosa, Apir
Levulosa, Fleboplast
Levulosado Bieffe Medit
Levulosado Braun
Levulosado Vitulia
Levulose
Plast Apyr Levulosa Mein
PubChem Compound 2723872
Last Modified Sep 14 2023

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